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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409 Get Quote

This technical guide provides a comprehensive overview of 2-Isopropylcyclohexanol, a
significant chemical intermediate. The guide is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

isomeric forms, and a representative synthesis protocol.

Chemical Identity and Isomers
2-Isopropylcyclohexanol is a cyclic alcohol with the chemical formula C₉H₁₈O. The presence

of two stereocenters at positions 1 and 2 of the cyclohexane ring gives rise to two geometric

isomers: cis and trans. Each of these can exist as a pair of enantiomers. A general, non-

specific CAS number exists for the compound, along with specific numbers for its isomers.

Table 1: CAS Numbers for 2-Isopropylcyclohexanol and Its Isomers

Compound Name CAS Number

2-Isopropylcyclohexanol (Isomer unspecified) 96-07-1[1]

cis-2-Isopropylcyclohexanol 10488-25-2[2]

trans-2-Isopropylcyclohexanol

A specific CAS number for the racemic trans-

isomer is not readily available in public

databases. However, a CAS number for the

(1R,2S) enantiomer is 98102-89-7.
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Physicochemical Properties
The physical and chemical properties of 2-Isopropylcyclohexanol vary between its cis and

trans isomers. These differences are primarily due to the spatial arrangement of the isopropyl

and hydroxyl groups.

Table 2: Physicochemical Properties of 2-Isopropylcyclohexanol Isomers

Property
cis-2-
Isopropylcyclohexa
nol

trans-2-
Isopropylcyclohexa
nol

General (Isomer
Unspecified)

Molecular Formula C₉H₁₈O[2] C₉H₁₈O[3] C₉H₁₈O[1]

Molecular Weight 142.24 g/mol [4] 142.24 g/mol [5] 142.24 g/mol [1]

Boiling Point
Data not readily

available

Data not readily

available

203.1 °C at 760

mmHg

Density
Data not readily

available

Data not readily

available
0.914 g/cm³

Refractive Index
Data not readily

available

Data not readily

available
1.466

Flash Point
Data not readily

available

Data not readily

available
80.8 °C

Kovats Retention

Index (Standard non-

polar)

1119[4] 1123[3] Data not available

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-
Isopropylcyclohexanol and its isomers.

Table 3: Spectroscopic Data for 2-Isopropylcyclohexanol Isomers
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Spectroscopic
Technique

cis-2-
Isopropylcyclohexa
nol

trans-2-
Isopropylcyclohexa
nol

General (Isomer
Unspecified)

¹³C NMR

A spectrum is

available on

PubChem, recorded

on a JEOL MH100

instrument.[4]

Data not readily

available

Data not readily

available

¹H NMR
Data not readily

available

Data not readily

available

Data not readily

available

Mass Spectrometry

(GC-MS)

Data available in the

NIST Mass

Spectrometry Data

Center.[4]

Data available in the

NIST Mass

Spectrometry Data

Center.[3]

A mass spectrum

(electron ionization) is

available on

PubChem.[1]

IR Spectroscopy
Data not readily

available

Data not readily

available

An IR spectrum is

available from the

Coblentz Society

collection.

Experimental Protocols
A common and effective method for the synthesis of 2-Isopropylcyclohexanol is the catalytic

hydrogenation of 2-isopropylphenol. The following protocol is a representative procedure

adapted from a method for the synthesis of the para-isomer, which follows the same chemical

principles.[6]

Synthesis of 2-Isopropylcyclohexanol via Catalytic
Hydrogenation
This process involves the reduction of the aromatic ring of 2-isopropylphenol using hydrogen

gas in the presence of a metal catalyst.

Materials and Equipment:
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2-Isopropylphenol

5% Ruthenium on Carbon (Ru/C) catalyst

Solvent (e.g., Tetrahydrofuran or n-Butanol)

High-pressure autoclave (hydrogenation reactor)

Nitrogen gas supply

Hydrogen gas supply

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Reactor Charging: In a high-pressure autoclave, add 100g of 2-isopropylphenol, 300g of a

suitable solvent (e.g., tetrahydrofuran), and 0.2-0.45g of 5% Ru/C catalyst.[6]

Inerting: Seal the autoclave and purge the system with nitrogen gas at least three times to

remove any residual air.

Hydrogenation: After purging with nitrogen, purge the system with hydrogen gas at least

three times. Pressurize the reactor with hydrogen to a pressure of 3.0-4.0 MPa.[6]

Reaction: Begin stirring and slowly heat the reactor to a temperature of 70-100 °C. Maintain

the hydrogen pressure and temperature for approximately 40 hours, or until the pressure no

longer decreases, indicating the completion of the reaction.[6]

Cooling and Depressurization: Once the reaction is complete, stop the heating and allow the

reactor to cool to room temperature. Carefully vent the excess hydrogen pressure.

Catalyst Removal: Open the autoclave and filter the reaction mixture to remove the Ru/C

catalyst.
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Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

Purification: The crude 2-isopropylcyclohexanol can be purified by fractional distillation

under reduced pressure.

Experimental Workflow
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Synthesis and Purification of 2-Isopropylcyclohexanol

Synthesis
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Cool and Depressurize
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Reaction Mixture

Solvent Removal
(Rotary Evaporation)
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(Reduced Pressure)

Pure 2-Isopropylcyclohexanol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Isopropylcyclohexanol.
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Signaling Pathways and Biological Activity
Currently, there is limited information in publicly available scientific literature regarding specific

signaling pathways or significant biological activities of 2-Isopropylcyclohexanol. Its primary

application is as a chemical intermediate in the synthesis of other compounds.

Logical Relationships in Synthesis
The synthesis of 2-Isopropylcyclohexanol from 2-isopropylphenol is a direct catalytic

hydrogenation. The key relationship is the reduction of the aromatic ring to a cyclohexane ring,

which can result in a mixture of cis and trans isomers. The ratio of these isomers can be

influenced by the choice of catalyst, solvent, and reaction conditions.

Stereochemical Outcome of Hydrogenation

2-Isopropylphenol

Catalytic Hydrogenation
(H₂, Catalyst, Solvent, T, P)

cis-2-Isopropylcyclohexanol

Stereoisomer 1

trans-2-Isopropylcyclohexanol

Stereoisomer 2

Click to download full resolution via product page

Caption: Isomeric products from the hydrogenation of 2-isopropylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

